N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C15H13N3O3S/c1-22-15-11(4-2-6-16-15)14(19)17-9-10-8-13(21-18-10)12-5-3-7-20-12/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: PJHOACPSXIMJES-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide, also known as compound 1, is a novel small molecule that has been developed for various scientific research applications. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs.

Scientific Research Applications

Enzyme Inhibition and Structure-Activity Relationship

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide and its derivatives have been investigated for their ability to inhibit the enzyme Nicotinamide N-methyltransferase (NNMT). NNMT is a cytosolic enzyme involved in the methylation of nicotinamide and related compounds, playing a significant role in the metabolism of vitamin B3. Inhibition of NNMT has been explored for therapeutic potential against metabolic and chronic diseases characterized by abnormal NNMT activity. Research shows that small molecule inhibitors of NNMT, through structure-activity relationships (SARs), provide insights into the design of drug-like inhibitors targeting this enzyme. Such inhibitors have been developed by screening various analogues, demonstrating a range of activities and highlighting essential chemical features for NNMT inhibition (Neelakantan et al., 2017).

Antiprotozoal Activity

Compounds structurally related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide have been synthesized and evaluated for their antiprotozoal activity. Studies have shown that certain derivatives exhibit potent activity against Trypanosoma b.rhodesiense and Plasmodium falciparum, two parasites responsible for causing significant human diseases. This research suggests that modifications to the furan and nicotinamide parts of the molecule can lead to compounds with significant biological activity, potentially contributing to new antiprotozoal therapies (Ismail et al., 2003).

Antimicrobial and Biological Activity

Another area of application for derivatives of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide is in antimicrobial activity. Research into 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole derivatives has revealed some compounds with notable antimicrobial properties against various bacteria and fungal species. This suggests potential applications in developing new antimicrobial agents targeting resistant strains of microbes (Patel & Shaikh, 2010).

Corrosion Inhibition

In the field of industrial chemistry, nicotinamide derivatives, including those structurally related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide, have been investigated for their corrosion inhibition properties. These studies demonstrate that such compounds can effectively inhibit corrosion on mild steel in acidic conditions, highlighting a practical application in protecting industrial materials and infrastructure (Chakravarthy, Mohana, & Kumar, 2014).